molecular formula C8H11N3S B8423911 5-(1-Amino-1-methylethyl)imidazo[5,1-b]thiazole

5-(1-Amino-1-methylethyl)imidazo[5,1-b]thiazole

Cat. No.: B8423911
M. Wt: 181.26 g/mol
InChI Key: GDVQZEZNVMOXQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1-Amino-1-methylethyl)imidazo[5,1-b]thiazole is a useful research compound. Its molecular formula is C8H11N3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H11N3S

Molecular Weight

181.26 g/mol

IUPAC Name

2-imidazo[5,1-b][1,3]thiazol-5-ylpropan-2-amine

InChI

InChI=1S/C8H11N3S/c1-8(2,9)7-10-5-6-11(7)3-4-12-6/h3-5H,9H2,1-2H3

InChI Key

GDVQZEZNVMOXQP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=NC=C2N1C=CS2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 1 g (3.6 mole) of 5-[1-methyl-1-[(trifluoroacetyl)amino]-ethyl]imidazo[5,1-b]thiazole in 3 ml of methanol was added 0.72 g (0.018 mole) of sodium hydroxide, and the mixture was stirred at 50° C. for 10 hours. The reaction mixture was concentrated, and the residue thus obtained was dissolved in 100 ml of ethyl acetate and washed twice with 100 ml of a saturated aqueous potassium hydrogen carbonate solution. The organic layer was dried over anhydrous magnesium sulfate and concentrated to dryness to give 0.74 g of crude 5-(1-amino-1-methylethyl)imidazo[5,1-b]thiazole. The mixture of 0.74 g of the crude product, 3 ml of formic acid and 1.5 ml of acetic anhydride was stirred in the absence of solvents for 3 hours and treated in the same manner as in Preparation 15 (c) to give 0.63 g of the title compound. Yield 83%. NMR (CDCl3) δ: 1.74 (6H, s), 6.95 (1H, s), 7.11 (1H, d, J=4.8 Hz), 7.71 (1H, d, J=4.8 Hz), 8.01 (1H, s).
Name
5-[1-methyl-1-[(trifluoroacetyl)amino]-ethyl]imidazo[5,1-b]thiazole
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.72 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two

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